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Compound of Interest

Compound Name:
3-Bromo-5-(propan-2-yloxy)aniline

hydrochloride

CAS No.: 1376298-90-6

Cat. No.: B2664692

Get Quote

Executive Summary & Molecular Context[1]
3-Bromo-5-isopropoxyaniline Hydrochloride is a critical intermediate, often utilized in the

synthesis of ALK or EGFR kinase inhibitors (e.g., analogs of Ceritinib).

The Challenge: This molecule presents a dichotomy in solubility:

Lipophilic Domain: The 3-bromo and 5-isopropoxy substituents significantly increase

solubility in non-polar organic solvents compared to unsubstituted aniline.

Ionic Domain: The hydrochloride salt moiety demands polar protic solvents for dissolution.

Common Failure Mode: Users frequently report "oiling out" (liquid-liquid phase separation)

rather than crystallization. This occurs because the lipophilic substituents lower the melting

point of the solvated salt, causing it to precipitate as a supersaturated oil before organizing into

a crystal lattice.
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Solvent System Optimization
Do not rely on a single "magic solvent." The optimal system depends on your specific impurity

profile. Based on the lipophilic/ionic balance of this molecule, we recommend the following

solvent systems.

Primary Recommendation: The "Acidified Alcohol"
Method
To prevent the dissociation of the HCl salt (which leads to the formation of the free base and

subsequent oiling out), the recrystallization solvent must contain a trace of free acid.

Solvent System Role Ratio (v/v) Technical Notes

Ethanol (Abs.) + 1%

conc. HCl
Solvent N/A

Best Balance. Ethanol

dissolves the salt hot

but sparingly cold.

The trace HCl

suppresses

hydrolysis.

Isopropanol (IPA) Solvent N/A

Alternative. Lower

solubility than EtOH;

good for high-yield

recovery but requires

higher temperatures.

EtOH / Ethyl Acetate Solvent / Anti-solvent 1:3 to 1:5

High Purity. Dissolve

in min. hot EtOH, then

slowly add hot EtOAc

until turbid.

EtOH / Heptane Solvent / Anti-solvent 1:2

Aggressive. Heptane

forces precipitation

strongly. Risk of oiling

out is higher.
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Critical Warning: Avoid pure water. While aniline HCl salts are water-soluble, the 3-bromo-5-

isopropoxy substitution makes this specific salt significantly hydrophobic. Recrystallization from

water often yields a gummy, hydrated mass rather than defined needles.

Solvent Screening Protocol (Small Scale)
Before committing the entire batch, perform this test with 100 mg of crude material:

Place 100 mg in a test tube.

Add 0.5 mL Ethanol. Heat to boiling.

If insoluble, add solvent in 0.1 mL increments until dissolved.

Observation: If the solution is dark/black, oxidation has occurred (see Section 4: Color

Removal).

Cool slowly to RT.

Crystals? → Success.

No Crystals? → Add Ethyl Acetate dropwise until cloudy, then cool.

Oil? → Reheat and add more Ethanol (solvent), then cool slower.

Troubleshooting Logic: The "Oiling Out" Rescue
Oiling out is the most frequent complaint with this intermediate. It traps impurities and prevents

purification.

Diagnostic Workflow: Oiling Out Rescue
Use the following logic flow to recover a batch that has oiled out.
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Issue: Product Oils Out
(Liquid phase separation)

Check Temperature:
Is solution > Melting Point?

Reheat to dissolve oil.
Add 10-20% more Polar Solvent (EtOH)

Yes (Too conc.)

Cool to Cloud Point.
ADD SEED CRYSTAL

No

Scratch glass surface
with rod to induce nucleation

Controlled Cooling:
1°C per minute

Crystalline Product

Click to download full resolution via product page

Figure 1: Decision matrix for rescuing a batch that has separated as an oil.
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Key Rescue Step: If oiling persists, the solution is likely too rich in the anti-solvent (e.g.,

Heptane/EtOAc). Add more Ethanol to redissolve the oil, then cool very slowly.

Detailed Experimental Protocol
Objective: Purify 10g of crude 3-Bromo-5-isopropoxyaniline HCl.

Materials
Crude 3-Bromo-5-isopropoxyaniline HCl (10g)

Solvent: Absolute Ethanol (acidified with 1 mL conc. HCl per 100 mL)

Anti-solvent: Ethyl Acetate (EtOAc)

Activated Charcoal (Norit) - Optional for decolorization

Step-by-Step Procedure
Dissolution:

Place 10g crude solid in a 250 mL Erlenmeyer flask.

Add 30 mL Acidified Ethanol.

Heat to gentle reflux (approx. 78°C).

Note: If solid remains, add Ethanol in 5 mL portions until fully dissolved. Total volume

should not exceed 60 mL.

Decolorization (If dark brown/black):

Remove from heat briefly.[1]

Add 0.5g Activated Charcoal.

Boil for 2-3 minutes.
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Hot Filtration: Filter immediately through a pre-warmed Celite pad or sintered glass funnel

to remove charcoal.

Crystallization Setup:

Return filtrate to a clean flask. Bring back to a boil.

Anti-Solvent Addition: Slowly add hot Ethyl Acetate (approx. 10-20 mL) until a faint,

persistent turbidity (cloudiness) appears.

Clearing: Add 1-2 mL of Ethanol to just clear the turbidity.

Crystal Growth:

Remove from heat.[1] Cover flask with foil (exclude light).

Allow to cool to Room Temperature (RT) undisturbed for 2 hours.

Optimization: Once at RT, place in an ice bath (0-4°C) for 1 hour to maximize yield.

Isolation:

Filter the white/off-white needles using vacuum filtration.

Wash: Wash the cake with 2 x 10 mL of cold EtOAc/EtOH (3:1 mixture).

Drying: Dry in a vacuum oven at 40°C for 4 hours. (Avoid high heat >60°C to prevent HCl

loss).

Frequently Asked Questions (FAQs)
Q1: My product turned pink/red during drying. What happened?

Cause: Anilines are prone to air-oxidation, forming colored quinoid impurities.

Fix: Ensure the salt is fully formed (free amines oxidize faster). Dry under vacuum or

Nitrogen atmosphere. Store in the dark.

Q2: Can I use water as a co-solvent?
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Answer: Use with caution. While standard aniline HCl recrystallizes well from water/ethanol,

the isopropoxy and bromo groups make this molecule hydrophobic. Excess water may cause

the salt to hydrolyze or oil out. Keep water content <10% or avoid it entirely in favor of

EtOAc.

Q3: I lost the HCl salt and recovered the free base. Why?

Cause: Heating in a solvent that is too basic or neutral for too long can cause dissociation,

especially if the HCl is volatile.

Fix: Always add 1-2 drops of concentrated HCl to your ethanol solvent before heating. This

"Common Ion Effect" suppresses dissociation.

Q4: The melting point is broad (e.g., 180-195°C). Is it impure?

Answer: Likely yes, or it is wet.[2] Salts retain solvent tenaciously. Ensure the sample is dried

under high vacuum ( < 10 mbar) at 45°C for at least 6 hours before MP determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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